(2,4,7-Trichloronaphthalen-1-yl)methanol

• Molecular Formula: C11H7Cl3O
• Molecular Weight: 261.5 g/mol
• IUPAC Name: (2,4,7-trichloronaphthalen-1-yl)methanol
• InChI: InChI=1S/C11H7Cl3O/c12-6-1-2-7-8(3-6)9(5-15)11(14)4-10(7)13/h1-4,15H,5H2
• InChI Key: QOEMKYSJRFVHPB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1Cl)C(=C(C=C2Cl)Cl)CO

Description

(2,4,7-Trichloronaphthalen-1-yl)methanol is a useful research compound. Its molecular formula is C11H7Cl3O and its molecular weight is 261.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

A solution of methyl 2,4,7-trichloro-1-naphthoate (1.3 g, 4.5 mmoles) in ether (50 ml) was added dropwise (15 minutes) to a well stirred suspension of lithium aluminum hydride (0.25 g, 6 mmoles) in ether (25 ml). After stirring at room temperature for 17 hours the reaction mixture was treated with an additional 0.25 g of lithium aluminum hydride. The mixture was stirred for 3 hours, cooled in an ice-bath, and treated dropwise with 0.5 ml of water, 1.5 ml of 20% (w/v) of aqueous NaOH solution, and 0.5 ml of water. After filtration, the solid was extracted with ether. The combined ether solutions were dried (MgSO4), filtered, and concentrated in vacuo to give 1.0 g of the title compound, mp 107°-112° C.